Cas no 1804879-84-2 (5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1804879-84-2
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4844155
• Update Time: 2025-08-05

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-1-3-2-18-7(20-9(15,16)17)5(8(12,13)14)4(3)6(11)19/h2H,1H2
• InChI Key： HNXXNFWLBWDROR-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)(F)F)=C1C(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride

Research Briefing on 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1804879-84-2)

The compound 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS: 1804879-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and potential therapeutic implications, drawing from peer-reviewed literature and industry reports published within the past two years.

Structurally, this pyridine derivative features a bromomethyl group at the 5-position, trifluoromethoxy and trifluoromethyl groups at the 2- and 3-positions, respectively, and a reactive carbonyl chloride at the 4-position. These functional groups confer unique reactivity, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in the synthesis of novel kinase inhibitors, particularly targeting Bruton's tyrosine kinase (BTK) and Janus kinase (JAK) families, which are implicated in autoimmune diseases and cancers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in a modular synthesis platform for BTK inhibitors. Researchers employed it as a key building block to introduce trifluoromethyl and trifluoromethoxy motifs, enhancing compound lipophilicity and metabolic stability. The resulting analogs exhibited nanomolar potency in cellular assays, with improved pharmacokinetic profiles compared to earlier generations of inhibitors.

In parallel, industrial patent filings (e.g., WO2023056321) reveal its application in developing radiopharmaceuticals. The bromomethyl group serves as a handle for isotopic labeling with fluorine-18, enabling positron emission tomography (PET) tracer development for neurodegenerative disease imaging. This dual utility—both as a therapeutic intermediate and diagnostic tool—underscores its versatility in drug discovery pipelines.

Challenges persist in large-scale synthesis due to the compound's sensitivity to hydrolysis. A 2024 Organic Process Research & Development paper proposed a continuous-flow protocol using anhydrous conditions, achieving 78% yield with >99% purity. This methodological advance addresses previous bottlenecks in supply chain reliability for preclinical studies.

Toxicological assessments remain limited, though in silico models (e.g., SwissADME) predict favorable blood-brain barrier permeability, suggesting potential CNS applications. Future research directions include structure-activity relationship (SAR) studies to optimize selectivity and investigations into its use in PROTAC (proteolysis-targeting chimera) designs for targeted protein degradation.